Pharmacopeia & Metrological Institutes Standards
  • 2-carbamimidoyl-1,1-dimethylguanidine
    2-carbamimidoyl-1,1-dimethylguanidine
    • Cat. No.:
    • B000491
    • CAS No.:
    • 1115-70-4
    • Molecular Formula:
    • C4H11N5
    • Molecular Weight:
    • 129.16 g/mol
    Description
    See also: Metformin (preferred);  Metformin Hydrochloride (active moiety of);  Phenformin (related) ... View More ...
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  • Metaxalone
    Metaxalone
    • Cat. No.:
    • B1676338
    • CAS No.:
    • 1665-48-1
    • Molecular Formula:
    • C12H15NO3
    • Molecular Weight:
    • 221.25 g/mol
    Description
    Metaxalone is an aromatic ether.
    Metaxalone is a moderate to strong muscle relaxant used in the symptomatic treatment of musculoskeletal pain caused by strains, sprains, and other musculoskeletal conditions. ...
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  • Methacholine Chloride
    Methacholine Chloride
    • Cat. No.:
    • B1676351
    • CAS No.:
    • 62-51-1
    • Molecular Formula:
    • C8H18ClNO2
    • Molecular Weight:
    • 195.69 g/mol
    Description
    Methacholine chloride is a quaternary ammonium salt. It contains a methacholine.
    Methacholine Chloride is the chloride salt form of methacholine, a direct-acting cholinergic muscarinic agonist with bronchocon...
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  • Methazolamide
    Methazolamide
    • Cat. No.:
    • B1676374
    • CAS No.:
    • 554-57-4
    • Molecular Formula:
    • C5H8N4O3S2
    • Molecular Weight:
    • 236.3 g/mol
    Description
    Methazolamide is a member of thiadiazoles and a sulfonamide.
    METHAZOLAMIDE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1959 and is in...
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  • Methenamine
    Methenamine
    • Cat. No.:
    • B1676377
    • CAS No.:
    • 100-97-0
    • Molecular Formula:
    • C6H12N4
    • Molecular Weight:
    • 140.19 g/mol
    Description
    An anti-infective agent most commonly used in the treatment of urinary tract infections. Its anti-infective action derives from the slow release of formaldehyde by hydrolysis at acidic pH. (From Martindale, The Extra Pharmacopoeia, 30th ed, p173)
    See also: Methenamine Hippurate (has salt form);  Methenamine Mandelate (active moiety of);  Methenamine;  Sodium Salicylate (component of) ... View More ..."> Hexamethylenetetramine appears as odorless white crystalline powder or colorless lustrous crystals. Sublimes in a vacuum at about 505 °F with some decomposition. Solutions are strong bases (pH of 0.2 molar aqueo...
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  • Methenamine mandelate
    Methenamine mandelate
    • Cat. No.:
    • B1676378
    • CAS No.:
    • 587-23-5
    • Molecular Formula:
    • C14H20N4O3
    • Molecular Weight:
    • 292.33 g/mol
    Description
    Methenamine Mandelate is an organic salt containing a one to one ratio of methenamine, a heterocyclic organic compound, and mandelic acid, an aromatic alpha hydroxy acid, used in the treatment of urinary tract i...
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  • Methimazole
    Methimazole
    • Cat. No.:
    • B1676384
    • CAS No.:
    • 60-56-0
    • Molecular Formula:
    • C4H6N2S
    • Molecular Weight:
    • 114.17 g/mol
    Description
    Methimazole can cause developmental toxicity according to state or federal government labeling requirements.
    Methimazole is a member of the class of imidazoles that it imidazole-2-thione in which a methyl gro...
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  • (+-)-Methionine
    (+-)-Methionine
    • Cat. No.:
    • B1676389
    • CAS No.:
    • 63-68-3
    • Molecular Formula:
    • C5H11NO2S
      C5H11NO2S
      CH3S(CH2)2CH(NH2)COOH
    • Molecular Weight:
    • 149.21 g/mol
    Description
    Methionine is a sulfur-containing amino acid that is butyric acid bearing an amino substituent at position 2 and a methylthio substituent at position 4. It has a role as an Escherichia coli metabolite, a Sacchar...
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  • Methocarbamol
    Methocarbamol
    • Cat. No.:
    • B1676395
    • CAS No.:
    • 532-03-6
    • Molecular Formula:
    • C11H15NO5
    • Molecular Weight:
    • 241.24 g/mol
    Description
    2-hydroxy-3-(2-methoxyphenoxy)propyl carbamate is a carbamate ester that is glycerol in which one of the primary alcohol groups has been converted to its 2-methoxyphenyl ether while the other has been converted ...
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  • Methohexital
    Methohexital
    • Cat. No.:
    • B1676396
    • CAS No.:
    • 151-83-7
    • Molecular Formula:
    • C14H18N2O3
    • Molecular Weight:
    • 262.30 g/mol
    Description
    Methohexital is a barbiturate, the structure of which is that of barbituric acid substituted at N-1 by a methyl group and at C-5 by allyl and 1-methylpent-2-ynyl groups. It has a role as an intravenous anaesthet...
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